1,4-Dibromobenzene-d4
Overview
Description
1,4-Dibromobenzene-d4 is a chemical compound that is used in a variety of laboratory experiments and research applications. It is a halogenated aromatic compound, which is composed of a benzene ring with two bromine atoms attached to the 1 and 4 positions. 1,4-Dibromobenzene-d4 is a stable compound and is relatively easy to synthesize and handle. It has a wide range of applications in the field of scientific research and is used in a variety of laboratory experiments.
Scientific Research Applications
Synthesis and Organic Transformations
1,4-Dibromobenzene-d4 is a highly valuable precursor in various organic transformations, particularly in reactions involving the formation of benzynes. It acts as an intermediate in syntheses that involve regioselective bromination, ortho-metalation, and halogen/metal permutations (Diemer, Leroux & Colobert, 2011).
Molecular Structure and Spectroscopy
Studies on 1,4-Dibromobenzene-d4 have included investigations into its molecular structure and spectroscopic properties. Research using density functional theory (DFT) and Møller-Plesset perturbation theory (MP2) has explored the structural characteristics of dibromobenzenes, including 1,4-Dibromobenzene-d4, revealing insights into their electronic properties and reactivity (Wang et al., 2013). Additionally, the UV absorption spectra of 1,4-Dibromobenzene-d4 have been recorded, contributing to a better understanding of its optical properties (Shukla, Upadhya & Thakur, 1971).
Crystallography and Physical Properties
The melting points and crystal structures of isomeric dibromobenzenes, including 1,4-Dibromobenzene-d4, have been studied. These studies reveal the relationships between molecular symmetry, halogen bonds, and melting points, enhancing the understanding of crystal packing and phase transitions (Dziubek & Katrusiak, 2014).
Chemical Reactions and Metalation
Research has also focused on the metalation of 1,4-Dibromobenzene-d4, which is a key process in organic synthesis. Studies have shown how aryllithium compounds derived from 1,4-Dibromobenzene-d4 can be utilized in various chemical reactions, providing pathways to synthesize diverse organic compounds (Luliński & Serwatowski, 2003).
Electrochemical Applications
1,4-Dibromobenzene-d4 has been studied in the context of electrochemistry, particularly in itselectroreduction behavior and applications in electrocarboxylation. Research has explored how it interacts with different electrode materials, providing insights into its potential use in electrochemical synthesis and catalysis (Lan et al., 2012).
Mechanism of Action
Target of Action
1,4-Dibromobenzene-d4 is an aryl bromide and isomer of dibromobenzene . It primarily targets the respiratory system . The compound’s interaction with the respiratory system can lead to various physiological changes.
Mode of Action
It is known that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Biochemical Pathways
It is known that the compound is used as an intermediate in the manufacture of dyes, pharmaceuticals, and flame retardants .
Pharmacokinetics
The compound is solid at room temperature and has a density of 1872 g/mL at 25 °C . These properties may influence its bioavailability.
Result of Action
The molecular and cellular effects of 1,4-Dibromobenzene-d4’s action include causing skin irritation, serious eye irritation, and may cause respiratory irritation . In addition, it is very toxic to aquatic life with long-lasting effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1,4-Dibromobenzene-d4. For example, the compound is solid at room temperature , which means its state could change with temperature fluctuations. Furthermore, it is very toxic to aquatic life, indicating that its presence in water bodies could have significant environmental impacts .
properties
IUPAC Name |
1,4-dibromo-2,3,5,6-tetradeuteriobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Br2/c7-5-1-2-6(8)4-3-5/h1-4H/i1D,2D,3D,4D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWJPEBQEEAHIGZ-RHQRLBAQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1Br)[2H])[2H])Br)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60369903 | |
Record name | 1,4-Dibromobenzene-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60369903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dibromobenzene-d4 | |
CAS RN |
4165-56-4 | |
Record name | 1,4-Dibromobenzene-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60369903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4165-56-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1,4-Dibromobenzene-d4 in the synthesis of deuterium-labelled 6-[5-(4-amidinophenyl)furan-2-yl]nicotinamidine?
A: 1,4-Dibromobenzene-d4 serves as a crucial starting material in the multi-step synthesis of deuterium-labelled 6-[5-(4-amidinophenyl)furan-2-yl]nicotinamidine []. It undergoes a selective cyanation reaction with Copper(I) cyanide (CuCN) to produce 4-bromobenzonitrile-d4. This deuterated intermediate is then utilized in a Heck coupling reaction with 6-(furan-2-yl)-nicotinonitrile, eventually leading to the target compound.
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